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Compound of Interest

Compound Name: Epofolate

Cat. No.: B1574328

Welcome to the technical support center for Epofolate (BMS-753493). This resource is
designed for researchers, scientists, and drug development professionals investigating the
therapeutic potential of Epofolate in a preclinical setting. Here you will find troubleshooting
guides and frequently asked questions (FAQs) to address common challenges encountered
during your experiments.

Disclaimer: The clinical development of Epofolate (BMS-753493) was discontinued due to a
lack of demonstrated anti-tumor activity in Phase I/lla trials.[1] This information is intended for
research purposes only.

Frequently Asked Questions (FAQSs)

Q1: What is Epofolate and what is its mechanism of action?

Epofolate (BMS-753493) is a folate receptor-targeted chemotherapeutic agent. It is a
conjugate of a synthetic epothilone analog (BMS-748285) and folic acid.[1] The folic acid
moiety targets the folate receptor-alpha (FRa), which is often overexpressed on the surface of
various cancer cells.[1][2] Upon binding to FRa, Epofolate is internalized by the cancer cell.
Inside the cell, the active epothilone payload is released, which then acts as a microtubule-
stabilizing agent. This disruption of microtubule dynamics leads to cell cycle arrest and
ultimately, apoptosis.

Q2: What is the rationale for targeting the folate receptor?
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The folate receptor alpha (FRQ) is a high-affinity receptor for folic acid that is minimally
expressed in most normal tissues but is frequently overexpressed in a variety of solid tumors,
including ovarian, lung, and breast cancers. This differential expression provides a basis for
selectively delivering cytotoxic agents to cancer cells while minimizing exposure to healthy
tissues, potentially widening the therapeutic window of the conjugated drug.

Q3: What were the key findings from the clinical trials of Epofolate?

Phase I/lla clinical trials of Epofolate (BMS-753493) in patients with advanced solid tumors
established the maximum tolerated dose (MTD) and identified dose-limiting toxicities. However,
the trials did not demonstrate objective anti-tumor responses, leading to the discontinuation of
its clinical development.[1]

Q4: What is the stability of Epofolate and how should it be handled?

Epofolate is known to be unstable under certain conditions. A study on its degradation
revealed that it is most stable in a pH range of 6.0 to 7.0. It shows instability at both lower and
higher pH values. This is a critical consideration for the preparation of stock solutions and
experimental buffers. For injectable formulations in preclinical studies, a pH between 6 and 7
was suggested as optimal.

Quantitative Data Summary

The following tables summarize key quantitative data for Epofolate (BMS-753493) and its
active epothilone moiety.

Table 1: Clinical Data (Phase I/lla) for Epofolate (BMS-753493)[1]
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Parameter

Study 1 (Days 1, 4, 8, 11 of

a 21-day cycle)

Study 2 (Days 1-4 of a 21-
day cycle)

Starting Dose

5 mg daily

2.5 mg daily

Maximum Tolerated Dose
(MTD)

26 mg

15 mg

Dose-Limiting Toxicities

Fatigue, transaminitis,

gastrointestinal toxicity,

mucositis

Fatigue, transaminitis,
gastrointestinal toxicity,
mucositis, Stevens-Johnson

syndrome (1 patient)

Half-life of conjugated

epothilone

0.2 - 0.6 hours

0.2 - 0.6 hours

Table 2: Preclinical Data for Epofolate (BMS-753493) and its Active Moiety (BMS-748285)

Parameter Value Species/System Reference
IC50 of BMS-748285 <1 nmol/L In vitro [3]
Maximum Tolerated ]
2.2 nmol/kg Mice [3]
Dose of BMS-748285
Plasma AUC of BMS-
748285 after BMS- 245.9 ng-h/mL Mice [3]
753493 administration
Plasma AUC of BMS-
748285 after BMS- 645.1 ng-h/mL Mice [3]

748285 administration

Experimental Protocols & Troubleshooting Guides
In Vitro Cytotoxicity Assay

This protocol outlines a general procedure for assessing the cytotoxic effects of Epofolate on

cancer cell lines.
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Experimental Workflow:

Preparation

Assay Data Analysis

Cell Culture i Cell Viabil
o “Treat with serial dilutions Perform Cell Viability Assay @
- il W Seed cells in 96-well plates y Assay
(FR-positive and FR-negative lines) Seed cells in 96-well plate: e Epotalate e, MTT, CellTiterGlo @ -

Epofolate Stock
Preparation (pH 6-7)

Endpoint Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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